![molecular formula C14H28ClN3O2 B2777521 N-(tert-butyl)-4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxamide hydrochloride CAS No. 1396884-03-9](/img/structure/B2777521.png)
N-(tert-butyl)-4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(tert-butyl)-4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxamide hydrochloride is a useful research compound. Its molecular formula is C14H28ClN3O2 and its molecular weight is 305.85. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- The synthesis and characterization of related piperazine derivatives have been extensively documented. These compounds are synthesized via condensation reactions, and their structures are confirmed through spectroscopic methods such as LCMS, NMR, and X-ray diffraction studies. For example, the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate demonstrated the utility of these methods in determining molecular structures and potential intermolecular interactions (Sanjeevarayappa et al., 2015).
Biological Evaluation
- Several studies have focused on evaluating the biological activities of piperazine derivatives. These compounds have been screened for their antibacterial, antifungal, and anthelmintic activities. For instance, derivatives of N-Boc piperazine showed moderate antibacterial and antifungal activities against several microorganisms, illustrating the potential of these compounds in developing new antimicrobial agents (Kulkarni et al., 2016).
Anticancer Potential
- The design and synthesis of functionalized amino acid derivatives related to piperazine structures have been explored for their potential in anticancer therapy. Compounds displaying significant cytotoxicity against various cancer cell lines have been identified, indicating the promise of these chemical frameworks in the development of novel anticancer agents (Kumar et al., 2009).
Chemical Modification for Drug Development
- Chemical modification of piperazine derivatives to improve their pharmacological profiles has been a focus of research. For instance, the modification of the BCTC compound, a TRPV1 antagonist, led to the discovery of analogs with improved pharmacological properties, highlighting the importance of structural modifications in enhancing drug efficacy and tolerability (Nie et al., 2020).
Molecular Structure Analysis
- Detailed molecular structure analysis of piperazine derivatives through X-ray crystallography has provided insights into the stereochemistry and intermolecular interactions of these compounds. Such studies are crucial for understanding the physicochemical properties and reactivity of these molecules (Mamat et al., 2012).
Properties
IUPAC Name |
N-tert-butyl-4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H27N3O2.ClH/c1-14(2,3)15-13(19)17-8-6-16(7-9-17)10-12(18)11-4-5-11;/h11-12,18H,4-10H2,1-3H3,(H,15,19);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFPPIQQHMQMCGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)N1CCN(CC1)CC(C2CC2)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H28ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.84 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.